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Compound of Interest

Compound Name:
Methyl 5-hydroxyquinoline-7-

carboxylate

CAS No.: 1261869-62-8

Cat. No.: B2697579

Get Quote

Executive Summary
The synthesis of Methyl 5-hydroxyquinoline-7-carboxylate presents a classic regiochemical

challenge in heterocyclic chemistry. Direct Skraup cyclization of 3-amino-5-hydroxybenzoic acid

typically yields a mixture of isomers, predominantly the 7-hydroxy-5-carboxylic acid derivative,

due to the directing effects of the hydroxyl group.

This application note details a regioselective "Blocked Skraup" protocol. By exploiting the

synergistic ortho-directing power of the amino and hydroxyl groups, we introduce a bromine

blocking group at the C6 position (aniline numbering). This forces the Skraup cyclization to

occur at the less sterically favored C2 position, securing the 5-hydroxy-7-carboxy substitution

pattern on the final quinoline scaffold. The synthesis is concluded with hydrodehalogenation

and esterification.

Retrosynthetic Analysis & Pathway
The strategic use of a transient blocking group is the key to controlling the Skraup reaction's

regiochemistry.
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Figure 1: Strategic pathway utilizing a bromine blocking group to enforce regioselectivity.

Detailed Experimental Protocols
Step 1: Regioselective Bromination
Objective: Install a bromine atom at position 6 (ortho to both NH₂ and OH) to block the

preferred site of Skraup cyclization.

Reagents:
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3-Amino-5-hydroxybenzoic acid (1.0 eq)

Bromine (Br₂) (1.05 eq)

Glacial Acetic Acid (Solvent)

Procedure:

Dissolve 3-amino-5-hydroxybenzoic acid in glacial acetic acid (10 mL/g) in a round-bottom

flask equipped with a magnetic stirrer.

Cool the solution to 10–15°C using a water bath.

Add bromine dropwise over 30 minutes. The solution will decolorize as the reaction

proceeds.

Stir at room temperature for 2 hours. Monitor by TLC (System: DCM/MeOH 9:1) for the

disappearance of starting material.

Pour the reaction mixture into ice-cold water (5x volume).

Filter the resulting precipitate, wash with cold water, and dry under vacuum at 50°C.

Yield Expectation: 85–90% of a light brown solid.

Step 2: Modified Skraup Cyclization
Objective: Construct the quinoline ring. With position 6 blocked, cyclization is forced to position

2, yielding the 5-hydroxy-7-carboxy substitution pattern (which becomes positions 5 and 7 on

the quinoline ring).

Reagents:

2-Bromo-3-amino-5-hydroxybenzoic acid (from Step 1)

Glycerol (3.0 eq)

Concentrated Sulfuric Acid (H₂SO₄)
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Sodium m-nitrobenzenesulfonate (0.6 eq) (Safer oxidant than nitrobenzene)

Ferrous sulfate (catalytic, 0.05 eq)

Procedure:

Safety Note: This reaction is exothermic and can be violent. Perform in a fume hood

behind a blast shield.

In a 3-neck flask fitted with a reflux condenser and mechanical stirrer, mix the brominated

intermediate, sodium m-nitrobenzenesulfonate, ferrous sulfate, and glycerol.

Add concentrated H₂SO₄ dropwise with stirring. The mixture will darken.

Heat the mixture cautiously to 135–140°C. Maintain this temperature for 4 hours.

Cool the mixture to room temperature and pour onto crushed ice (10x volume).

Neutralize carefully with 50% NaOH solution to pH 4–5 (isoelectric point of the amino acid

derivative).

Collect the precipitate by filtration.

Purification: Recrystallize from ethanol/water to remove inorganic salts and tarry

byproducts.

Product: 8-Bromo-5-hydroxyquinoline-7-carboxylic acid.

Step 3: Hydrodehalogenation (Deblocking)
Objective: Remove the bromine blocking group to restore the hydrogen at position 8.

Reagents:

8-Bromo-5-hydroxyquinoline-7-carboxylic acid

10% Pd/C (10 wt% loading)

Methanol (Solvent)
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Hydrogen gas (Balloon pressure or 1 atm)

Sodium Acetate (1.1 eq, acid scavenger)

Procedure:

Dissolve the brominated quinoline in methanol. Add sodium acetate.

Inert the vessel with nitrogen, then add the Pd/C catalyst.

Purge with hydrogen gas and stir vigorously under a hydrogen atmosphere (balloon) at

room temperature for 12–18 hours.

Filter the mixture through a pad of Celite to remove the catalyst. Wash the pad with hot

methanol.

Concentrate the filtrate to dryness.

Resuspend the residue in a minimum amount of water and adjust pH to ~4 to precipitate

the free acid.

Filter and dry to obtain 5-hydroxyquinoline-7-carboxylic acid.

Step 4: Fischer Esterification
Objective: Convert the carboxylic acid to the methyl ester target.

Reagents:

5-Hydroxyquinoline-7-carboxylic acid[1]

Anhydrous Methanol (excess)

Thionyl Chloride (SOCl₂) (1.5 eq) OR Conc. H₂SO₄ (catalytic)[2]

Procedure:

Suspend the acid in anhydrous methanol (20 mL/g).
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Cool to 0°C. Add Thionyl Chloride dropwise (Caution: Gas evolution).

Alternative: Add 0.5 mL conc. H₂SO₄ and reflux for 12 hours.

Heat the mixture to reflux for 4–6 hours.

Monitor by TLC/HPLC for complete conversion.

Evaporate the solvent under reduced pressure.

Dissolve the residue in Ethyl Acetate and wash with saturated NaHCO₃ solution (to

remove unreacted acid) and brine.

Dry over Na₂SO₄, filter, and concentrate.

Final Purification: Recrystallize from Methanol/Ether or purify via flash chromatography

(DCM/MeOH gradient).

Key Data Summary
Parameter Specification / Observation

Target Compound Methyl 5-hydroxyquinoline-7-carboxylate

CAS Number 1824601-94-6 (Analogous Reference)

Molecular Formula C₁₁H₉NO₃

Molecular Weight 203.20 g/mol

Appearance Off-white to pale yellow solid

Critical Safety
Skraup reaction is prone to thermal runaway;

use controlled heating.

Storage Store at -20°C, protect from light and moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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